Cas no 1261449-77-7 (2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine)

• Product Name: 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine
• CAS No: 1261449-77-7
• MF: C₁₅H₁₃F₄NO
• MW: 299.263437986374
• CID: 4999715
• Update Time: 2025-06-09

2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine

• Inchi： 1S/C15H13F4NO/c16-13-9-10(7-8-20)5-6-11(13)12-3-1-2-4-14(12)21-15(17,18)19/h1-6,9H,7-8,20H2
• InChI Key： CSBXUPWRVXHFEY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1OC(F)(F)F)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2

Additional information on 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine

2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine: A Comprehensive Overview

The compound 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine, identified by the CAS number 1261449-77-7, is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines a biphenyl system with fluorine and trifluoromethoxy substituents, along with an ethylamine group. The combination of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest in both academic and industrial settings.

The synthesis of 2-Fluoro-2'-(trifluoromethoxy)biphenyl derivatives has been extensively studied, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods, particularly the use of palladium-catalyzed cross-coupling reactions, have enabled more efficient syntheses of such compounds. The incorporation of the ethylamine group further enhances the compound's versatility, as it can act as a nucleophile or participate in hydrogen bonding interactions, which are critical in drug design.

In terms of pharmacological applications, 2-Fluoro-2'-(trifluoromethoxy)biphenyl derivatives have shown promising results in preclinical studies targeting various disease states. For instance, recent research has highlighted their potential as inhibitors of kinase enzymes, which are often overexpressed in cancer cells. The trifluoromethoxy group is known to enhance lipophilicity and improve drug-like properties, while the fluorine substituent can modulate electronic effects to fine-tune binding affinity.

Beyond pharmacology, this compound has also found applications in materials science. Its biphenyl core provides a rigid framework that can be utilized in the development of liquid crystal materials or as precursors for advanced polymers. The ethylamine group can serve as a reactive site for further functionalization, enabling the creation of materials with tailored properties for electronic or optical applications.

Recent studies have also explored the environmental fate and toxicity of 2-Fluoro-2'-(trifluoromethoxy)biphenyl-based compounds. Understanding their persistence in aquatic environments and potential bioaccumulation is crucial for assessing their environmental impact. Researchers have employed computational models to predict degradation pathways, while experimental studies have provided insights into their behavior under various environmental conditions.

In conclusion, 2-Fluoro-2'-(trifluoromethoxy)biphenyl-based compounds represent a versatile class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses and optimize their properties for practical applications. As scientific understanding advances, this compound is likely to play an increasingly important role in both academic research and industrial development.